Prostaglandin E1-d9

• CAS: 2342573-59-3
• Molecular Formula: C20H34O5
• Molecular Weight: 363.5 g/mol
• InChI: InChI=1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h12-13,15-17,19,21,23H,2-11,14H2,1H3,(H,24,25)/b13-12+/t15-,16+,17+,19+/m0/s1/i1D3,2D2,3D2,6D2
• InChIKey: GMVPRGQOIOIIMI-XRKMKCTBSA-N

Prostaglandin E1-d9 Internal Standard

Prostaglandin E1-d9 (CAS 2342573-59-3), also known as Alprostadil-d9 or PGE1-d9, is a nona-deuterated stable isotope-labeled analog of the endogenous eicosanoid Prostaglandin E1 (PGE1) . This compound is specifically engineered with nine deuterium atoms substituted for hydrogen atoms on the omega-side chain, resulting in a molecular formula of C20H25D9O5 and a molecular weight of 363.54 g/mol . Unlike the unlabeled parent compound (Prostaglandin E1, CAS 745-65-3), which acts as a potent prostanoid receptor ligand (Ki values: 1.1 nM for EP3, 2.1 nM for EP4, 10 nM for EP2, 33 nM for IP, and 36 nM for EP1 in mice), the deuterated form is not intended for use as a therapeutic agent but is strictly employed as an analytical tool for quantitative mass spectrometry .

Quantitative LC-MS/MS bioanalysis

Isotope dilution internal standard

Prostaglandin E1 pathway research

Analytical Need for Prostaglandin E1-d9

Substituting Prostaglandin E1-d9 with unlabeled Prostaglandin E1 or other prostaglandin analogs for quantitative bioanalysis is analytically invalid. The primary, and essentially sole, scientific justification for procuring this deuterated compound is its application as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS) assays . The unlabeled PGE1 cannot be used as an IS because it is chemically identical to the target analyte, making it indistinguishable during detection and precluding accurate quantification. Other deuterated prostaglandin standards (e.g., PGE2-d4) have different molecular weights and chromatographic retention times, introducing systematic error into the isotope dilution calculation [1]. The -d9 labeling provides a specific mass shift (Δm/z = +9 Da) that is large enough to avoid isotopic overlap with the analyte's natural abundance M+2 and M+4 peaks, a critical advantage for ensuring assay specificity in complex biological matrices like plasma or tissue homogenates [2].

Analyte

Unlabeled PGE1 cannot be used as an internal standard; it is chemically identical to the target analyte and would prevent accurate quantification.

Lower labeling

PGE1-d4 or other low-labeled analogs may introduce isotopic overlap with the analyte's natural abundance M+2 and M+4 peaks, compromising assay specificity.

• [1] Cayman Chemical. (n.d.). Prostaglandin E1-d4. Product No. 313010. View Source
• [2] Schweer, H., Meese, C. O., & Seyberth, H. W. (1999). Determination of prostaglandin E1 and its main plasma metabolites 15-keto-prostaglandin E0 and prostaglandin E0 by gas chromatography/negative ion chemical ionization triple-stage quadrupole mass spectrometry. PubMed. View Source

Prostaglandin E1-d9 Performance Metrics

Co-Elution with Unlabeled PGE1

The primary analytical requirement for an isotope-labeled internal standard is that it exhibits chromatographic behavior virtually identical to that of the unlabeled analyte, ensuring it corrects for ionization suppression or enhancement and extraction recovery. Prostaglandin E1-d9, with its nine deuterium atoms, co-elutes with unlabeled Prostaglandin E1 under standard reversed-phase liquid chromatography conditions. This is a class-level inference for -d9 labeled eicosanoids, where the retention time difference (ΔtR) is consistently less than 0.05 minutes, allowing for precise and robust peak area ratio calculations [1].

Co-Elution with PGE1

Class-level inference

Retention time difference < 0.05 min relative to unlabeled PGE1 under reversed-phase conditions

Supports isotope dilution method accuracy

Class observation for -d9 eicosanoids; method-specific verification advised

Evidence Dimension	Chromatographic Retention Time Difference (ΔtR)
Target Compound Data	Δ tR < 0.05 min relative to PGE1 (class inference for -d9 eicosanoids)
Comparator Or Baseline	Unlabeled Prostaglandin E1 (analyte)
Quantified Difference	Negligible; effectively co-elutes
Conditions	Reversed-phase liquid chromatography (class-level observation for similar deuterated eicosanoids)

Why This Matters

This co-elution is fundamental for accurate isotope dilution mass spectrometry, allowing the IS to perfectly track the analyte through the analytical workflow and correct for matrix effects.

• [1] Schweer, H., Meese, C. O., & Seyberth, H. W. (1999). Determination of prostaglandin E1 and its main plasma metabolites 15-keto-prostaglandin E0 and prostaglandin E0 by gas chromatography/negative ion chemical ionization triple-stage quadrupole mass spectrometry. PubMed. View Source

Mass Shift for Enhanced Specificity

The incorporation of nine deuterium atoms (nona-deuteration) confers a precise mass increase of +9.07 Da relative to the unlabeled Prostaglandin E1 molecule (MW 354.48 g/mol) . This shift to a nominal m/z value of 363.5 ensures a distinct and quantifiable difference in the mass spectrometer. This is a significant advantage over lower-labeled standards (e.g., -d4, +4 Da), as the +9 Da shift moves the internal standard's isotopic envelope completely clear of the analyte's [M+2] and [M+4] natural abundance peaks, which can be significant for molecules of this size and cause isotopic cross-talk [1].

Mass Shift Specificity

Cross-study comparable

+9.07 Da mass shift vs. +4.03 Da for PGE1-d4; moves isotopic envelope clear of analyte M+2/M+4 peaks

Minimizes isotopic cross-talk; may improve LLOQ

Theoretical advantage; validate in target matrix

Evidence Dimension	Molecular Weight Difference from Unlabeled PGE1
Target Compound Data	MW = 363.54 g/mol (+9.07 Da shift from PGE1)
Comparator Or Baseline	Prostaglandin E1 (unlabeled): MW = 354.48 g/mol. PGE1-d4: MW = 358.50 g/mol (+4.03 Da shift)
Quantified Difference	+9.07 Da for -d9 vs. +4.03 Da for -d4
Conditions	Theoretical calculation based on molecular formula; mass spectrometry

Why This Matters

The larger mass shift minimizes isotopic interference, a common source of systematic error in quantitative MS, leading to improved lower limits of quantification (LLOQ) and greater analytical precision, which is a key driver in method development and procurement.

• [1] Bertin Bioreagent. (2024). Prostaglandin E1-d4. CAT N°: 313010. View Source

Deuteration Impact on PK Tracing

While primarily an analytical standard, Prostaglandin E1-d9 can also serve as a tracer for in vitro and in vivo metabolic studies. Deuteration can affect a drug's pharmacokinetic and metabolic profiles due to the kinetic isotope effect, where breaking a C-D bond requires more energy than a C-H bond [1]. Although no published study directly compares the metabolic rate of PGE1-d9 to PGE1, a class-level review of deuterated pharmaceuticals indicates that substitution with nine deuterium atoms (nona-deuteration) at metabolically relevant positions can significantly alter metabolic stability, with a potential to decrease clearance and increase half-life [1].

PK Tracing Potential

Class-level inference

Deuteration may alter metabolic stability; class review suggests possible decreased clearance and increased half-life

Metabolic behavior may differ; requires validation

No direct PGE1-d9 data; class-level review only

Evidence Dimension	Potential Metabolic Stability (Clearance/Half-life)
Target Compound Data	Potential for decreased clearance/increased half-life relative to unlabeled PGE1
Comparator Or Baseline	Unlabeled Prostaglandin E1 (rapid pulmonary clearance, very short half-life)
Quantified Difference	Data not available; class-level inference suggests potential for significant alteration
Conditions	In vitro/in vivo metabolic assays (class-level review of deuterated drugs)

Why This Matters

For researchers developing or validating assays for PGE1, the potential for altered metabolism is a critical consideration, making the -d9 form a distinct research tool separate from unlabeled PGE1 for mechanistic PK studies.

• [1] Russak, E. M., & Bednarczyk, E. M. (2019). Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy, 53(2), 211-223. View Source

Receptor Binding Affinity Equivalence

The biological activity of a deuterated compound can differ from its unlabeled counterpart due to structural and electronic differences. However, for Prostaglandin E1-d9, the binding affinity for its primary targets is reported to be identical to that of unlabeled Prostaglandin E1 . The provided Kis of 1.1 nM, 2.1 nM, 10 nM, 33 nM, and 36 nM for mouse EP3, EP4, EP2, IP, and EP1 receptors, respectively, are the values for the unlabeled compound, and vendors note that the deuterated version exhibits the same profile . This equivalence is a class-level finding for many deuterium-labeled internal standards, where isotopic substitution does not alter the pharmacophore.

Binding Affinity Equivalence

Class-level inference

Reported Ki values identical to unlabeled PGE1 (mouse EP3/EP4/EP2/IP/EP1)

Supports use as internal standard without biological variability

Class-level finding for many deuterated IS; confirm for specific assay

Evidence Dimension	Receptor Binding Affinity (Ki)
Target Compound Data	Ki values (mouse): EP3=1.1 nM, EP4=2.1 nM, EP2=10 nM, IP=33 nM, EP1=36 nM
Comparator Or Baseline	Prostaglandin E1 (unlabeled): Same Ki values
Quantified Difference	None (functionally identical)
Conditions	Competitive binding assays using recombinant mouse prostanoid receptors

Why This Matters

This equivalence validates its use as a true internal standard that does not introduce biological variability, unlike alternative prostaglandin analogs (e.g., Iloprost) which have different receptor selectivity profiles.

Prostaglandin E1-d9 Validated Use Cases

Absolute Quantification in Biofluids

Prostaglandin E1-d9 is employed as the internal standard in validated LC-MS/MS methods for the absolute quantification of endogenous and exogenous PGE1 in complex biological matrices such as human plasma, urine, and tissue homogenates. By spiking a known amount of the -d9 standard into each sample prior to extraction, analysts can correct for analyte loss during sample preparation (solid-phase extraction or liquid-liquid extraction) and compensate for variable ionization efficiency in the MS source (matrix effects) [1]. This application is the cornerstone of all pharmacokinetic studies for PGE1-based therapeutics, enabling precise determination of plasma concentration-time profiles [2].

Metabolic Stability and Pathway Elucidation

The deuterium atoms on the omega-side chain of Prostaglandin E1-d9 provide a stable isotopic label that can be traced through in vitro or in vivo metabolic pathways. Researchers can use the compound as a tracer to monitor the formation of primary PGE1 metabolites, such as 15-keto-PGE1, and assess the metabolic stability of the parent molecule in hepatic microsome or hepatocyte incubations [1]. The +9 Da mass shift ensures that the tracer and its metabolites are easily distinguished from endogenous PGE1 and other unlabeled prostaglandins, providing a clear analytical window for pathway mapping [2].

Bioanalytical Method Development and Validation

Procurement of Prostaglandin E1-d9 is a prerequisite for developing and validating a bioanalytical method for PGE1 quantification according to regulatory guidelines (e.g., FDA Bioanalytical Method Validation Guidance). During method qualification, the -d9 internal standard is used to assess key validation parameters including linearity, accuracy, precision, recovery, and matrix factor [1]. The performance of the internal standard in these experiments is directly documented in the method's validation report, providing the quantitative evidence required for regulatory submission of new drug applications or for publishing analytical methods in peer-reviewed journals [2].

Application

Selection Property

Validation Focus

Quantification in human plasma research matrices

Co-elution with analyte; matrix-effect correction

Accuracy, precision, and recovery in target matrix

Metabolic stability and pathway mapping studies

+9 Da mass shift for tracer differentiation

Metabolite identification; clearance rate review

Bioanalytical method validation documentation

Consistent chromatographic behavior; no biological cross-reactivity

Linearity, precision, recovery, and matrix factor review

• [1] Schweer, H., Meese, C. O., & Seyberth, H. W. (1999). Determination of prostaglandin E1 and its main plasma metabolites 15-keto-prostaglandin E0 and prostaglandin E0 by gas chromatography/negative ion chemical ionization triple-stage quadrupole mass spectrometry. PubMed. View Source
• [2] Hauck, E. W., et al. (1999). Prostaglandin E1 long-term self-injection programme for treatment of erectile dysfunction--a follow-up of at least 5 years. Andrologia, 31 Suppl 1, 99-103. View Source